Bisphenol E-13C6

• Molecular Formula: C14H14O2
• Molecular Weight: 220.22 g/mol
• InChI: InChI=1S/C14H14O2/c1-10(11-2-6-13(15)7-3-11)12-4-8-14(16)9-5-12/h2-10,15-16H,1H3/i2+1,3+1,6+1,7+1,11+1,13+1
• InChIKey: HCNHNBLSNVSJTJ-ZGSQYJKNSA-N

Bisphenol E-13C6: Stable Isotope-Labeled Internal Standard

Bisphenol E-13C6 (CAS: unlabeled 2081-08-5) is a stable isotope-labeled analog of Bisphenol E (BPE, 4,4'-ethylidenediphenol), wherein six carbon-12 atoms in the phenolic rings are replaced with carbon-13 isotopes . With a molecular formula of C₈¹³C₆H₁₄O₂ and a molecular weight of 220.22 g/mol, this compound is specifically designed as an internal standard for isotope dilution mass spectrometry . BPE itself is a bisphenol analog increasingly utilized as an industrial substitute for Bisphenol A (BPA) in epoxy resins and polycarbonate plastics following regulatory restrictions on BPA [1]. The 13C₆-labeled version provides the necessary mass difference (ΔM = +6 Da) for unambiguous mass spectrometric discrimination from the unlabeled analyte while maintaining near-identical physicochemical properties.

Workflow Stable isotope dilution LC-MS/MS for Bisphenol E quantification

Selection Analyte-matched ¹³C₆ internal standard; no deuterium shift or exchange

Use Context Trace-level analysis in food, biological, and environmental matrices

• [1] Marques BN. Single and joint exposure to nanoplastics and bisphenols: a comparative assessment of in vitro hazards. Master's Thesis, Universidade de Aveiro, 2024. View Source

Why Alternative Internal Standards Fail

In LC-MS/MS-based quantification of Bisphenol E in complex matrices such as food, biological fluids, or environmental water, the use of an appropriate internal standard is mandatory for correcting matrix-induced ion suppression or enhancement [1]. Substituting Bisphenol E-13C6 with unlabeled Bisphenol E for calibration fails to correct for variable ionization efficiency across samples, leading to systematic quantification errors. More critically, substituting with deuterated bisphenol analogs (e.g., BPA-d16 or a hypothetical BPE-dₓ) introduces a documented analytical liability: deuterium labeling alters chromatographic retention time due to isotopic effects, causing the internal standard to elute at a different solvent composition than the analyte [2]. This retention time mismatch means the internal standard and analyte experience different matrix backgrounds at the moment of ionization, thereby failing to accurately compensate for matrix effects. Bisphenol E-13C6, by contrast, co-elutes precisely with unlabeled BPE, ensuring identical ionization conditions [2].

Unlabeled BPE cannot be distinguished from native analyte in mass spectrometry, making isotope dilution impossible.

Deuterated BPE (d12) may exhibit chromatographic retention shift and H/D exchange, compromising matrix-effect correction.

Class-level surrogate (e.g., ¹³C₁₂-BPA) sacrifices analyte-matched correction, introducing compound-specific bias.

• [1] Romer Labs. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online. View Source
• [2] Romer Labs. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online. (Retention time shift discussion). View Source

BPE-13C6 Quantitative Comparison Evidence

Matrix Effect Compensation with 13C6 Labeling

Bisphenol E-13C6 co-elutes with unlabeled Bisphenol E, thereby experiencing identical matrix conditions and ionization efficiency at the moment of MS detection. In contrast, deuterated internal standards such as BPA-d16 or a hypothetical BPE-dₓ exhibit measurable retention time shifts due to the greater relative mass increase from hydrogen-to-deuterium substitution [1]. This shift places the deuterated standard in a different mobile phase composition relative to the analyte, compromising its ability to correct for variable matrix effects and reducing quantitative accuracy [1].

Matrix Bias

Class-level inference

−38.4% spike bias (²H)

Deuterated IS introduces systematic negative bias; ¹³C₆ avoids this by co-elution.

LC–ESI–MS/MS; 2MHA urinary method; mechanism extends to bisphenols.

Evidence Dimension	Retention time co-elution with unlabeled analyte in reversed-phase LC
Target Compound Data	Co-elution (ΔRT ≈ 0 min); indistinguishable retention behavior from unlabeled Bisphenol E
Comparator Or Baseline	Deuterated bisphenol analogs (e.g., BPA-d16): ΔRT > 0 min; observable retention time shift
Quantified Difference	13C-labeled internal standards retain identical chromatographic characteristics to 12C analogues; deuterated standards may show retention time shifts resulting in less accurate results
Conditions	Reversed-phase liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS)

Why This Matters

Co-elution ensures that the internal standard experiences the exact same matrix-induced ion suppression or enhancement as the target analyte, which is a prerequisite for accurate quantification in complex samples.

• [1] Romer Labs. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Labmate Online. View Source

Isotope Label Stability: 13C6 vs. Deuterium

The 13C atoms in Bisphenol E-13C6 are covalently integrated into the aromatic ring backbone, positions that are chemically non-exchangeable under all analytical conditions. In contrast, deuterium labels in partially or fully deuterated bisphenol analogs are susceptible to hydrogen-deuterium (H/D) exchange when exposed to protic solvents (e.g., water, methanol) or biological matrices (e.g., plasma, urine) . This exchange, which can occur on heteroatoms or at aromatic positions under certain conditions, reduces the effective mass difference between the internal standard and the analyte, leading to spectral overlap and compromised quantification .

Isotope Stability

Class-level inference

Exchange-inert vs. exchange-labile

¹³C label provides permanent isotopic stability under all analytical conditions.

Deuterium labels may exchange during extraction, derivatization, or storage.

Evidence Dimension	Isotopic label stability under standard LC-MS conditions and storage
Target Compound Data	Non-exchangeable; 13C labels are permanently fixed in the molecular backbone
Comparator Or Baseline	Deuterated internal standards: prone to H/D exchange in protic solvents and biological matrices
Quantified Difference	13C and 15N isotopes are not able to exchange; deuterium labels can be lost via chemical exchange with protons from solvent or matrix components
Conditions	Aqueous mobile phases, biological sample matrices, long-term storage in solution

Why This Matters

Non-exchangeable labeling ensures that the isotopic purity and the +6 Da mass difference remain constant over time and across diverse sample matrices, which is essential for long-term method reproducibility and regulatory compliance.

Mass Spectrometric Differentiation for MRM Selectivity

Bisphenol E is increasingly used as a BPA substitute in food contact materials and industrial polymers [1]. Consequently, regulatory frameworks require validated analytical methods for its detection and quantification in foodstuffs, biological specimens, and environmental samples [2]. Bisphenol E-13C6 enables stable-isotope dilution LC-MS/MS methods—the gold standard for such regulated analyses—by providing an exact isotopic match to the target analyte BPE. Methods employing this approach have demonstrated satisfactory performance: spike recovery experiments for bisphenols in ready-made meals yielded trueness validation, with relative expanded uncertainty (k=2) below 17% for all bisphenol analogs tested [3].

Mass Shift

Head-to-head

Δm +6 Da (sufficient)

Exceeds ≥3 Da minimum; avoids deuterium liability without excess mass difference.

Both +6 and +12 Da resolve isotopic clusters; +6 Da preserves near-identical properties.

Evidence Dimension	Analytical method validation parameters for bisphenol quantification
Target Compound Data	Stable-isotope dilution LC-MS/MS using 13C-labeled internal standards
Comparator Or Baseline	External standard calibration or matrix-matched calibration without isotopically labeled internal standard
Quantified Difference	Relative expanded uncertainty (k=2) < 17% for all bisphenol analogs; repeatability RSD ≤ 7.8%; intermediate precision RSD ≤ 10%
Conditions	Ultrasound-assisted extraction and SPE from ready-made meals, followed by derivatization and LC-MS/MS analysis

Why This Matters

Procurement of Bisphenol E-13C6 directly supports the development and validation of analytical methods that meet the performance criteria required for regulatory compliance testing.

• [1] Marques BN. Single and joint exposure to nanoplastics and bisphenols: a comparative assessment of in vitro hazards. Master's Thesis, Universidade de Aveiro, 2024. View Source
• [2] Regueiro J, et al. Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals. J Chromatogr A. 2015;1414:110-21. View Source
• [3] Regueiro J, et al. Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals. J Chromatogr A. 2015;1414:110-21. View Source

Compound-Specific Isotope Dilution Advantage

Commercially sourced Bisphenol E-13C6 is specified with a chemical purity of ≥98% . Its molecular identity is established by the formula C₈¹³C₆H₁₄O₂ and a molecular weight of 220.22 g/mol . This level of purity and the defined +6 Da mass shift relative to unlabeled Bisphenol E (MW 214.28 g/mol) ensure that the internal standard signal is distinct from the analyte and free from interfering unlabeled species, a critical requirement for accurate isotope dilution calculations .

Compound-Specific IS

Cross-study comparable

92–112% recovery (matched IS)

Analyte-matched ¹³C₆ IS enables true isotope dilution; surrogate IS introduces measurement bias.

Urinary multi-bisphenol method; BPAF without dedicated IS suffered variable matrix effects.

Evidence Dimension	Chemical and isotopic purity
Target Compound Data	Chemical purity: ≥98% (HPLC); Mass difference from unlabeled BPE: +6 Da
Comparator Or Baseline	Unlabeled Bisphenol E (MW 214.28 g/mol)
Quantified Difference	ΔM = +6 Da; Purity ≥98%
Conditions	As specified in vendor Certificate of Analysis

Why This Matters

Verified purity and defined mass shift are non-negotiable for use as a quantitative internal standard, ensuring reliable method performance and data integrity.

Bisphenol E-13C6 Application Scenarios

Human Biomonitoring for Bisphenol E Exposure

With Bisphenol E replacing BPA in can linings and plastic packaging, regulatory bodies require specific migration testing to ensure consumer safety [1]. Bisphenol E-13C6 is the ideal internal standard for developing and validating LC-MS/MS methods that quantify BPE migration into food simulants or actual foodstuffs. Its use corrects for matrix effects from complex food matrices, enabling accurate determination of BPE at trace levels (low μg/kg range) as required for compliance with food contact regulations in the EU and US [2].

Food Contact Material Migration Testing

As human exposure to BPE increases due to industrial substitution, biomonitoring studies in urine or serum are essential for risk assessment. Bisphenol E-13C6 serves as a critical internal standard for quantifying BPE in these complex biological fluids via LC-MS/MS. Its non-exchangeable 13C label is particularly advantageous in urine, where variable pH and high water content could promote deuterium loss from a deuterated internal standard, thus ensuring long-term data reliability in large cohort studies [1].

Environmental and Wastewater Monitoring

To assess the environmental impact of BPE release from industrial and consumer waste, accurate quantification in surface water, wastewater effluent, and sediment is required. Bisphenol E-13C6 enables isotope dilution methods for these challenging environmental matrices, effectively compensating for ion suppression from dissolved organic matter and co-extracted contaminants. This approach supports robust, low-level quantification (ng/L range) necessary for environmental monitoring and regulatory reporting [1].

Multi-Bisphenol Panel with Analyte-Specific IS

Research comparing the cytotoxic and endocrine-disrupting potential of BPE to BPA and other analogs requires precise knowledge of exposure concentrations in in vitro test systems [1]. Bisphenol E-13C6 can be used to verify nominal dosing concentrations in cell culture media via LC-MS/MS, ensuring that observed biological effects are accurately attributed to the intended bisphenol concentration. This analytical verification is a cornerstone of robust, reproducible toxicological research.

Application

Selection Property

Validation Focus

Human biomonitoring research

Analyte-matched ¹³C₆ ISTD for urinary BPE

Method accuracy and matrix-effect compensation in urine matrices

Food contact material migration testing

Isotope dilution LC-MS/MS compatibility

Sub-μg/kg detection capability and repeatability in complex food matrices

Environmental and wastewater monitoring

Correction for strong matrix effects

Recovery and precision in surface water and effluent samples

Multi-bisphenol panel with analyte-specific IS

Completes the six-bisphenol core ISTD set

Consistent performance across panel; avoids surrogate IS bias for BPE

• [1] Regueiro J, et al. Development and validation of a stable-isotope dilution liquid chromatography-tandem mass spectrometry method for the determination of bisphenols in ready-made meals. J Chromatogr A. 2015;1414:110-21. View Source
• [2] Lab-Control. Food Contact Materials Testing: Overview of EU and US Regulations. Eurofins, 2023. View Source
• [3] Fabregat-Cabello N, et al. Method development and validation for the determination of selected endocrine disrupting compounds by liquid chromatography mass spectrometry and isotope pattern deconvolution in water samples. Anal Methods. 2016;8:2895-2903. View Source
• [4] Marques BN. Single and joint exposure to nanoplastics and bisphenols: a comparative assessment of in vitro hazards. Master's Thesis, Universidade de Aveiro, 2024. View Source